Cas no 760-95-2 (Nonanedioic acid,2-bromo-, 1,9-diethyl ester)

Nonanedioic acid,2-bromo-, 1,9-diethyl ester structure
760-95-2 structure
Product Name:Nonanedioic acid,2-bromo-, 1,9-diethyl ester
CAS No:760-95-2
MF:C13H23BrO4
MW:323.22332406044
CID:568851
PubChem ID:102480
Update Time:2025-04-19

Nonanedioic acid,2-bromo-, 1,9-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanedioic acid,2-bromo-, 1,9-diethyl ester
    • Diethyl 2-bromononanedioate
    • EINECS 212-085-3
    • 760-95-2
    • DTXSID30997358
    • NS00042182
    • SCHEMBL9489696
    • Inchi: 1S/C13H23BrO4/c1-3-17-12(15)10-8-6-5-7-9-11(14)13(16)18-4-2/h11H,3-10H2,1-2H3
    • InChI Key: ZMINIOSEUPWFEA-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC)CCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 322.07799
  • Monoisotopic Mass: 322.07797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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